Cas no 6272-46-4 ( )
structure
Product Name:
CAS No:6272-46-4
MF:C16H20ClNO
MW:277.789103507996
CID:957469
PubChem ID:22656
Update Time:2025-04-19
Chemical and Physical Properties
Names and Identifiers
-
- 2-(dibenzylamino)ethanol,hydrochloride
- 1R &
- amp
- NSC37439
- NSC-37439
- SureCN6162321
- WLN: Q2N1R&
- DIBENZYLAMINE, N-(2-HYDROXYETHYL)-, HYDROCHLORIDE
- NSC 37439
- 6272-46-4
- Ethanol, 2-(bis(phenylmethyl)amino)-, hydrochloride
- N-(2-Hydroxyethyl)dibenzylamine hydrochloride
-
-
- Inchi: 1S/C16H19NO.ClH/c18-12-11-17(13-15-7-3-1-4-8-15)14-16-9-5-2-6-10-16;/h1-10,18H,11-14H2;1H
- InChI Key: PQBZMZRNPFPTOD-UHFFFAOYSA-N
- SMILES: [Cl-].OCC[NH+](CC1C=CC=CC=1)CC1C=CC=CC=1
Computed Properties
- Exact Mass: 256.9669
- Monoisotopic Mass: 277.1233420g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 19
- Rotatable Bond Count: 6
- Complexity: 187
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 24.7Ų
Experimental Properties
- PSA: 25.8
- LogP: 3.48310
Related Literature
-
Yuan-Jun Tong,Lu-Dan Yu,Lu-Lu Wu,Shu-Ping Cao,Ru-Ping Liang,Li Zhang,Xing-Hua Xia,Jian-Ding Qiu Chem. Commun., 2018,54, 7487-7490
-
M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
-
Chunbin Li,Yuan Luo,Jiaofeng Peng,Guanjun Deng,Jianguo Wang,Safacan Kolemen,Hongchun Li,Pengfei Zhang,Ping Gong,Lintao Cai Mater. Chem. Front., 2021,5, 7638-7644
-
Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
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